Cas no 2172506-73-7 (2-{(5-ethylfuran-2-yl)methylsulfanyl}acetaldehyde)

• Product Name: 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetaldehyde
• CAS No: 2172506-73-7
• MF: C₉H₁₂O₂S
• MW: 184.255381584167
• CID: 5837919
• PubChem ID: 165779010
• Update Time: 2025-06-13

2-{(5-ethylfuran-2-yl)methylsulfanyl}acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetaldehyde
• 2-{[(5-ethylfuran-2-yl)methyl]sulfanyl}acetaldehyde
• 2172506-73-7
• EN300-1290319

• Inchi： 1S/C9H12O2S/c1-2-8-3-4-9(11-8)7-12-6-5-10/h3-5H,2,6-7H2,1H3
• InChI Key： HPVXNOSCHSRXSO-UHFFFAOYSA-N
• SMILES： S(CC=O)CC1=CC=C(CC)O1

Computed Properties

• Exact Mass: 184.05580079g/mol
• Monoisotopic Mass: 184.05580079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetaldehyde

Research Briefing on 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetaldehyde (CAS: 2172506-73-7) in Chemical Biology and Pharmaceutical Applications

The compound 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetaldehyde (CAS: 2172506-73-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This briefing synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetaldehyde as a key intermediate in the synthesis of bioactive molecules. Its furan and thioether functionalities make it a valuable scaffold for designing novel enzyme inhibitors and receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in developing small-molecule inhibitors targeting inflammatory pathways, with promising in vitro results against COX-2.

In pharmacokinetic investigations, researchers have observed that the compound's aldehyde group provides an optimal site for structural modifications, enabling enhanced blood-brain barrier penetration in CNS-targeted therapies. The ethylfuran moiety has shown particular affinity for certain cytochrome P450 enzymes, suggesting potential applications in prodrug design. Current research efforts are exploring its use in creating targeted covalent inhibitors through Schiff base formation with lysine residues.

The safety profile of 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetaldehyde has been evaluated in recent preclinical studies, with results indicating favorable toxicity parameters at therapeutic concentrations. However, researchers caution that the reactive aldehyde group may require protection strategies in certain formulations. Ongoing structure-activity relationship studies are systematically modifying various positions on the molecule to optimize both potency and metabolic stability.

From a synthetic chemistry perspective, novel green chemistry approaches have been developed for the production of 2172506-73-7, including microwave-assisted synthesis and biocatalytic methods that significantly improve yield and purity. These advancements address previous challenges in large-scale production while maintaining the compound's stereochemical integrity.

Looking forward, the compound's unique combination of features positions it as a promising candidate for multiple therapeutic areas, including oncology, neurology, and infectious diseases. Several pharmaceutical companies have included derivatives of 2-{(5-ethylfuran-2-yl)methylsulfanyl}acetaldehyde in their discovery pipelines, with preclinical data expected within the next 12-18 months. The continued exploration of this molecule underscores its potential to contribute to next-generation therapeutics with improved selectivity and reduced off-target effects.